Cas no 685135-81-3 (Rugulotrosin A)

• Product Name: Rugulotrosin A
• CAS No: 685135-81-3
• MF: C₃₂H₃₀O₁₄
• MW: 638.572210788727
• CID: 1066759
• Update Time: 2025-10-29

Rugulotrosin A Chemical and Physical Properties

Names and Identifiers

• RUGULOTROSIN A
• Rugulotrosin A

• Inchi： 1S/C32H30O14/c1-11-9-15-21(27(39)23-13(33)5-7-17(35)31(23,45-15)29(41)43-3)25(37)19(11)20-12(2)10-16-22(26(20)38)28(40)24-14(34)6-8-18(36)32(24,46-16)30(42)44-4/h9-10,17-18,35-40H,5-8H2,1-4H3
• InChI Key： FCBFXINPLHGRFE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(=C(C=2C(=C2C(CCC(C12C(=O)OC)O)=O)O)O)C1C(C)=CC2=C(C=1O)C(=C1C(CCC(C1(C(=O)OC)O2)O)=O)O

Additional information on Rugulotrosin A

Exploring the Potential of Rugulotrosin A (CAS No. 685135-81-3): A Comprehensive Overview

In the realm of natural product chemistry, Rugulotrosin A (CAS No. 685135-81-3) has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This secondary metabolite, derived from fungal sources, belongs to the class of polyketide-derived natural products, which are renowned for their diverse pharmacological applications. Researchers are increasingly focusing on Rugulotrosin A for its possible roles in antibacterial, antifungal, and anti-inflammatory therapies, aligning with the growing demand for novel bioactive compounds in the pharmaceutical industry.

The structural complexity of Rugulotrosin A (CAS No. 685135-81-3) makes it a fascinating subject for drug discovery and medicinal chemistry. Its molecular framework, characterized by intricate ring systems and functional groups, suggests interactions with specific biological targets. Recent studies have explored its potential as a lead compound for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance—a pressing global health concern. The compound's mechanism of action, though not fully elucidated, is hypothesized to involve disruption of microbial cell membranes or interference with essential metabolic pathways.

From a biotechnological perspective, the production of Rugulotrosin A (CAS No. 685135-81-3) often involves fermentation techniques using fungal strains. Optimization of culture conditions and metabolic engineering approaches are being investigated to enhance yield and purity, addressing scalability challenges for industrial applications. This aligns with the broader trend toward sustainable biosynthesis as an alternative to traditional chemical synthesis, which is a hot topic in green chemistry discussions.

The analytical characterization of Rugulotrosin A (CAS No. 685135-81-3) typically employs advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure accurate identification and quantification, critical for quality control in research and potential commercialization. Notably, the compound's stability under varying pH and temperature conditions is an area of active investigation, as it impacts formulation strategies for therapeutic use.

In the context of drug development pipelines, Rugulotrosin A (CAS No. 685135-81-3) represents a promising candidate for preclinical studies. Its structure-activity relationship (SAR) is being meticulously mapped to identify analogs with improved efficacy and safety profiles. This resonates with the pharmaceutical industry's emphasis on targeted therapies and personalized medicine, where compounds like Rugulotrosin A could play a pivotal role in addressing unmet medical needs.

Beyond its therapeutic potential, Rugulotrosin A (CAS No. 685135-81-3) has attracted attention in agricultural biotechnology for its possible applications as a biofungicide. With increasing regulatory restrictions on synthetic pesticides, natural alternatives like Rugulotrosin A are gaining traction. Field trials are underway to evaluate its effectiveness against plant pathogens while ensuring environmental compatibility—a key consideration in modern integrated pest management (IPM) systems.

The intellectual property landscape surrounding Rugulotrosin A (CAS No. 685135-81-3) reflects its commercial potential, with several patents filed for its isolation methods and derivatives. This underscores the compound's value in the competitive biopharmaceutical market, where innovation in natural product-based drugs continues to thrive. Investors and researchers alike are monitoring developments related to this compound, particularly in light of the renewed interest in fungal metabolites as sources of bioactive molecules.

As research progresses, the scientific community anticipates more detailed insights into the pharmacokinetics and toxicology of Rugulotrosin A (CAS No. 685135-81-3). These studies will be crucial for determining its therapeutic index and potential clinical applications. Meanwhile, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of basic research findings into tangible medical solutions, exemplifying the power of translational research in modern science.

In conclusion, Rugulotrosin A (CAS No. 685135-81-3) stands at the forefront of natural product research, embodying the convergence of chemistry, biology, and medicine. Its multifaceted applications—from drug discovery to agricultural biotechnology—highlight the enduring relevance of microbial metabolites in addressing contemporary challenges. As investigations continue to unravel its full potential, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and eco-friendly agricultural solutions.